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Compound of Interest

Compound Name: [Ni(dtbbpy)(H2O)4]Cl2

Cat. No.: B16072542

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the nickel precatalyst,

[Ni(dtbbpy)(H₂O)₄]Cl₂, in dual photoredox catalysis. This bench-stable complex has emerged

as a versatile and user-friendly option for a variety of cross-coupling reactions, offering mild

reaction conditions and broad functional group tolerance.[1]

Overview of Applications
[Ni(dtbbpy)(H₂O)₄]Cl₂ is a key component in a multitude of photoredox-mediated

transformations. Its primary role is to engage in a catalytic cycle that is initiated and sustained

by a photo-excited catalyst. This dual catalytic system enables the formation of challenging

chemical bonds under mild conditions. Key applications include:

C(sp²)–C(sp³) Cross-Coupling Reactions: This is one of the most prominent applications,

allowing for the coupling of aryl or vinyl electrophiles with alkyl radical precursors.[1][2] This

methodology is particularly valuable for the synthesis of complex organic molecules,

including those with pharmaceutical relevance.
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Carbon-Heteroatom Bond Formation: The system has been successfully employed for C-N

and C-O bond formation, providing an alternative to traditional methods that often require

harsh conditions.[3]

Decarboxylative Couplings: Carboxylic acids and their derivatives can be used as readily

available radical precursors for coupling with various partners.[2]

Allylation Reactions: The generation of allyl radicals and their subsequent coupling is another

facile transformation enabled by this catalytic system.

The versatility of [Ni(dtbbpy)(H₂O)₄]Cl₂ stems from its ability to access multiple oxidation states

(Ni(0), Ni(I), Ni(II), and Ni(III)) within the catalytic cycle, which is driven by single-electron

transfer (SET) events from a photocatalyst.[3]

Data Presentation
The following tables summarize quantitative data for representative reactions using [Ni(dtbbpy)

(H₂O)₄]Cl₂ in photoredox catalysis.

Table 1: C(sp²)–C(sp³) Cross-Coupling of (Hetero)Aryl Bromides with 1,4-Dihydropyridines[1]
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Entry
(Hetero)Aryl
Bromide

1,4-
Dihydropyri
dine

Product Yield (%)
Catalyst
Loading
(mol%)

1

4-

Bromobenzo

nitrile

N-cyclohexyl-

1,4-

dihydropyridi

ne

4-

(cyclohexylm

ethyl)benzoni

trile

85 5

2

4-

Bromoacetop

henone

N-

cyclopentyl-

1,4-

dihydropyridi

ne

1-(4-

(cyclopentylm

ethyl)phenyl)

ethan-1-one

78 5

3

3-

Bromopyridin

e

N-isopropyl-

1,4-

dihydropyridi

ne

3-

(isobutylmeth

yl)pyridine

65 10

4

Methyl 4-

bromobenzoa

te

N-benzyl-1,4-

dihydropyridi

ne

Methyl 4-

(phenethyl)be

nzoate

92 5

Table 2: C-O Cross-Coupling of Aryl Bromides with Alcohols[3]
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Entry
Aryl
Bromide

Alcohol Product Yield (%)
Catalyst
Loading
(mol%)

1

4-

Bromoacetop

henone

1-Hexanol

1-(4-

(hexyloxy)ph

enyl)ethan-1-

one

91

5 (using

NiCl₂(dtbbpy)

)

2

4-

Bromobenzo

nitrile

1-Butanol

4-

(butoxy)benz

onitrile

88

5 (using

NiCl₂(dtbbpy)

)

3

1-Bromo-4-

(trifluorometh

yl)benzene

Ethanol

1-ethoxy-4-

(trifluorometh

yl)benzene

96

5 (using

NiCl₂(dtbbpy)

)

4

Methyl 4-

bromobenzoa

te

Methanol

Methyl 4-

methoxybenz

oate

93

5 (using

NiCl₂(dtbbpy)

)

Experimental Protocols
General Procedure for C(sp²)–C(sp³) Cross-Coupling
This protocol is adapted from Molander, G. A., et al., ACS Catal.2016, 6, 8004–8008.[1]

Materials:

[Ni(dtbbpy)(H₂O)₄]Cl₂ (5 mol%)

4CzIPN (photocatalyst, 3 mol%)

(Hetero)aryl bromide (1.0 equiv)

1,4-dihydropyridine (1.2 equiv)

Dry, degassed solvent (e.g., Acetone, 0.05 M)

Schlenk tube or vial with a magnetic stir bar
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Blue LED light source

Procedure:

To a Schlenk tube or vial, add [Ni(dtbbpy)(H₂O)₄]Cl₂ (0.005 mmol, 2.35 mg), 4CzIPN (0.003

mmol, 2.4 mg), the (hetero)aryl bromide (0.1 mmol), and the 1,4-dihydropyridine (0.12

mmol).

Add a magnetic stir bar.

Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen) three times.

Add the dry, degassed solvent (2.0 mL) via syringe.

Place the reaction vessel approximately 5 cm from a blue LED light source and stir at room

temperature.

The reaction is typically stirred for 24 hours.

Upon completion, the reaction mixture is concentrated in vacuo.

The residue is purified by flash column chromatography on silica gel to afford the desired

product.

Synthesis of [Ni(dtbbpy)(H₂O)₄]Cl₂ Precatalyst
This protocol is adapted from the supporting information of Molander, G. A., et al., ACS

Catal.2016, 6, 8004–8008.[1]

Materials:

NiCl₂·6H₂O (1.0 equiv)

4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (1.0 equiv)

Methanol

Procedure:
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In a round-bottom flask, dissolve NiCl₂·6H₂O in a minimal amount of methanol.

In a separate flask, dissolve an equimolar amount of dtbbpy in methanol.

Slowly add the dtbbpy solution to the NiCl₂ solution with stirring.

A precipitate will form upon mixing.

Stir the mixture at room temperature for 1 hour.

Collect the solid by vacuum filtration and wash with cold methanol.

Dry the solid under vacuum to yield [Ni(dtbbpy)(H₂O)₄]Cl₂ as a powder. The complex is

bench-stable.[1]

Visualizations
Catalytic Cycle for C(sp²)–C(sp³) Cross-Coupling
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Caption: Proposed catalytic cycle for Ni/photoredox C(sp²)–C(sp³) cross-coupling.
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General Experimental Workflow

Reaction Setup
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Caption: General workflow for a typical photoredox/nickel dual catalytic reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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